![molecular formula C18H21BrN2O3S B3743487 4-bromo-3-[(diethylamino)sulfonyl]-N-(2-methylphenyl)benzamide](/img/structure/B3743487.png)
4-bromo-3-[(diethylamino)sulfonyl]-N-(2-methylphenyl)benzamide
Overview
Description
4-bromo-3-[(diethylamino)sulfonyl]-N-(2-methylphenyl)benzamide, also known as BDBES, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a member of the benzamide family of compounds and has been found to have a range of biological activities. In
Mechanism of Action
The mechanism of action of 4-bromo-3-[(diethylamino)sulfonyl]-N-(2-methylphenyl)benzamide is not fully understood. It is believed to act by binding to specific proteins, such as ion channels, and altering their function. This compound has been found to have a high affinity for certain types of ion channels, including voltage-gated sodium channels and transient receptor potential (TRP) channels.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the transmission of pain signals. This makes this compound a potential candidate for the development of new analgesic drugs. This compound has also been found to inhibit the growth of certain types of cancer cells, making it a potential anti-cancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-bromo-3-[(diethylamino)sulfonyl]-N-(2-methylphenyl)benzamide in lab experiments is its high potency and selectivity for certain types of proteins, such as ion channels. This makes it a useful tool for studying the structure and function of these proteins. However, this compound also has limitations, including its potential toxicity and the difficulty of synthesizing large quantities of the compound.
Future Directions
There are several future directions for research involving 4-bromo-3-[(diethylamino)sulfonyl]-N-(2-methylphenyl)benzamide. One area of interest is the development of new analgesic drugs based on the structure of this compound. Another area of interest is the use of this compound as a tool for studying the regulation of ion channels in various diseases, such as epilepsy and chronic pain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.
Scientific Research Applications
4-bromo-3-[(diethylamino)sulfonyl]-N-(2-methylphenyl)benzamide has been extensively used in scientific research due to its unique properties. It has been found to have a range of biological activities, including anti-inflammatory, analgesic, and anti-cancer effects. This compound has also been used as a tool for studying the structure and function of proteins, particularly those involved in the regulation of ion channels.
Properties
IUPAC Name |
4-bromo-3-(diethylsulfamoyl)-N-(2-methylphenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21BrN2O3S/c1-4-21(5-2)25(23,24)17-12-14(10-11-15(17)19)18(22)20-16-9-7-6-8-13(16)3/h6-12H,4-5H2,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFAMSYZTRKQWJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2C)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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